Cas no 921792-44-1 (3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921792-44-1
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 6400129
• PubChem ID: 41753503
• Update Time: 2025-06-30

3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• 921792-44-1
• AKOS024632590
• 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• F2261-0046
• 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• Benzamide, 3-fluoro-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-

• Inchi： 1S/C19H19FN2O3/c1-19(2)11-25-16-10-14(7-8-15(16)22(3)18(19)24)21-17(23)12-5-4-6-13(20)9-12/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key： ZNAUDJACDQRWGD-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 472.9±45.0 °C(Predicted)
• pka: 11.91±0.40(Predicted)

Additional information on 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Introduction to 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 921792-44-1, specifically 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of a fluoro-substituent and a complex benzoxazepine scaffold contributes to its distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

Structurally speaking, the benzoxazepine core is a well-known pharmacophore that exhibits significant potential in modulating various biological pathways. The 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl moiety introduces a highly functionalized aromatic system with multiple chiral centers and electrophilic sites. These features not only enhance the compound's solubility and bioavailability but also provide multiple points for interaction with biological targets. The fluoro-substituent at the 3-position of the benzamide moiety further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In the realm of contemporary pharmaceutical research, this compound has been extensively studied for its potential therapeutic applications. Initial investigations have highlighted its activity as a kinase inhibitor, particularly in the context of cancers and inflammatory diseases. The benzoxazepine scaffold is known to interact with proteins involved in cell signaling pathways, making it an attractive scaffold for developing targeted therapies. Furthermore, the fluoro-substituent has been shown to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies have revealed that 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide can effectively bind to several key enzymes implicated in disease pathways. These studies not only validate the compound's potential but also provide insights into its mechanism of action. For instance, preliminary data suggest that it may inhibit the activity of protein kinase B (PKB/Akt) and other kinases involved in cell proliferation and survival.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the benzoxazepine core while maintaining high enantiomeric purity. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been crucial in achieving these objectives. The introduction of the fluoro-substituent has been particularly challenging but essential for optimizing pharmacokinetic properties. Recent developments in fluorination chemistry have provided more efficient routes for incorporating fluorine atoms into complex molecules.

Preclinical studies have begun to elucidate the pharmacological profile of this compound. In vitro assays have demonstrated significant inhibitory effects on various kinases and other enzymes relevant to cancer biology. Additionally, animal models have shown promising results in terms of tumor growth inhibition and reduction of inflammation-related symptoms. These findings underscore the compound's potential as a lead candidate for further development into a novel therapeutic agent.

The role of fluoro-substituted compounds in modern drug discovery cannot be overstated. The ability of fluorine atoms to modulate drug properties such as bioavailability and metabolic stability has made them indispensable in medicinal chemistry. In the case of 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide, the presence of this substituent has been critical in enhancing its pharmacological efficacy while minimizing off-target effects.

Future directions for research on this compound include exploring its potential as an anti-cancer agent through clinical trials and optimizing its chemical structure for improved efficacy and safety profiles. Advances in high-throughput screening technologies will likely accelerate the identification of new derivatives with enhanced biological activity. Additionally， collaborations between academic researchers and pharmaceutical companies will be essential for translating laboratory findings into tangible therapeutic benefits.

The broader significance of this research lies in its contribution to understanding how structural modifications can influence biological activity at a molecular level. By studying compounds like 3-fluoro-N-(3,3-dimethylbutyl)-4-fluorobenzamide, researchers gain valuable insights into drug design principles that can be applied across various therapeutic areas. This underscores the importance of interdisciplinary approaches that combine synthetic chemistry、pharmacology、and computational biology.

In conclusion,CAS number 921792441 represents a remarkable example of how structural complexity can be leveraged to develop novel therapeutics with significant biological activity。The unique combination of a benzoxazepine scaffold、a fluoro-substituent、and other functional groups makes it an exciting prospect for future drug development。As research continues，it is anticipated that compounds like these will play an increasingly important role in addressing unmet medical needs worldwide。